Cas no 2034536-49-5 (1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one)

• Product Name: 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one
• CAS No: 2034536-49-5
• MF: C₁₃H₂₅NO₂S
• MW: 259.408102750778
• CID: 6077069
• PubChem ID: 119105804
• Update Time: 2025-05-21

1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one
• 1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-2-methoxyethanone
• 2034536-49-5
• F6562-5857
• 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-2-methoxyethanone
• 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-2-methoxyethan-1-one
• AKOS026699667

• Inchi： 1S/C13H25NO2S/c1-13(2,3)17-10-11-7-5-6-8-14(11)12(15)9-16-4/h11H,5-10H2,1-4H3
• InChI Key： XQDGHKXRARAVBM-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(COC)=O

Computed Properties

• Exact Mass: 259.16060021g/mol
• Monoisotopic Mass: 259.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.8Ų

Additional information on 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one

Recent Advances in the Study of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one (CAS: 2034536-49-5)

The compound 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one (CAS: 2034536-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butylsulfanyl group and a methoxyethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving piperidine derivatization and subsequent functionalization with a tert-butylsulfanyl group, followed by coupling with a methoxyethyl ketone. This method not only enhances the efficiency of production but also reduces the formation of by-products, making it more suitable for industrial-scale applications.

Pharmacological evaluations of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one have revealed its potential as a modulator of specific enzymatic pathways. In vitro studies demonstrated its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of PI3Kδ, a kinase implicated in autoimmune diseases and cancer. The study highlighted the compound's ability to bind to the ATP-binding site of PI3Kδ with high affinity, suggesting its utility as a lead compound for developing targeted therapies.

Further investigations into the compound's pharmacokinetic properties have also been conducted. A recent preclinical study evaluated its bioavailability, metabolic stability, and toxicity profile. The results indicated that 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one possesses favorable pharmacokinetic characteristics, including good oral absorption and moderate half-life in animal models. These findings support its potential for further development as a therapeutic agent, pending additional safety and efficacy studies.

In addition to its therapeutic potential, researchers have explored the compound's role as a chemical probe for studying biological systems. Its unique structural features make it a valuable tool for investigating the interactions between small molecules and protein targets. For example, a 2023 study in ACS Chemical Biology utilized the compound to elucidate the structural determinants of kinase inhibition, providing insights into the design of more selective inhibitors.

Despite these advancements, challenges remain in the development of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one as a drug candidate. Issues such as off-target effects, metabolic degradation, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and translating the compound's potential into clinical applications.

In conclusion, recent studies on 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-methoxyethan-1-one (CAS: 2034536-49-5) have highlighted its promise as a therapeutic agent and chemical probe. Advances in synthesis, pharmacological evaluation, and mechanistic studies have laid a solid foundation for further exploration. Continued research efforts will be essential to fully realize its potential in addressing unmet medical needs.